Cas no 1341521-22-9 (2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole
• CAS No: 1341521-22-9
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6260425
• PubChem ID: 54155659
• Update Time: 2025-11-02

2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole
• CS-0246894
• 1341521-22-9
• SCHEMBL10587848
• AKOS012966519
• EN300-3458790
• 2-(But-3-yn-1-yl)isoindoline

• Inchi： 1S/C12H13N/c1-2-3-8-13-9-11-6-4-5-7-12(11)10-13/h1,4-7H,3,8-10H2
• InChI Key： OKVYEPMLTJHNJS-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole

2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole (CAS No. 1341521-22-9): A Comprehensive Overview

2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole (CAS No. 1341521-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural combination of an isoindole core and a but-3-yn-1-yl side chain, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to serve as a building block for more complex pharmacophores.

The compound's molecular formula is C12H13N, with a molecular weight of 171.24 g/mol. Its structure includes a dihydro-1H-isoindole moiety, which is known for its versatility in medicinal chemistry. The presence of the but-3-yn-1-yl group adds further reactivity, enabling click chemistry applications and other modular synthetic approaches. These properties make 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole a sought-after reagent in modern organic synthesis.

Recent studies have highlighted the potential of 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole in the development of novel therapeutic agents. Its structural features align with current trends in small molecule drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition. The compound's isoindole core is frequently found in molecules with biological activity, making it a valuable scaffold for medicinal chemists.

In materials science, 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole has shown promise in the synthesis of advanced polymers and functional materials. The alkyne functionality in its but-3-yn-1-yl side chain allows for efficient polymerization reactions and post-synthetic modifications. This has led to increased interest in the compound for applications ranging from conductive polymers to smart materials responsive to environmental stimuli.

The synthesis of 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact. These advancements align with the growing demand for sustainable chemical processes in both academic and industrial settings.

Analytical characterization of 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various research programs worldwide.

From a commercial perspective, 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole is available through specialty chemical suppliers, often in milligram to gram quantities for research purposes. The compound's market demand has been steadily increasing, reflecting its growing importance in chemical research and development. Pricing and availability may vary depending on purity requirements and order quantities.

Safety considerations for handling 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed handling instructions for researchers.

The future outlook for 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole appears promising, with potential applications expanding beyond current uses. As research continues into targeted drug delivery systems and functional materials, this compound may play an increasingly important role. Its structural versatility and synthetic accessibility make it a valuable tool for innovation in multiple scientific disciplines.

For researchers interested in 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole, staying updated with the latest publications and patent applications is recommended. The scientific literature contains numerous examples of its use in innovative synthetic routes and applications, with new discoveries regularly emerging in peer-reviewed journals and conference proceedings.